Arachidonic Acid-d11
Arachidonic Acid-d11
Arachidonic acid (ARA) is a polyunsaturated ω-6 fatty acid. It contains 20-carbon fatty acid chain along with four methylene- interrupted cis double bonds. ARA is present abundantly in phospholipids of cell membranes. It can be acquired from dietary sources.
Arachidonic acid-d11 contains 11 deuterium atoms at the 16, 16, 17, 17, 18, 18, 19, 19, 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of arachidonic acid by GC- or LC-mass spectrometry. Arachidonic acid is an essential fatty acid and a precursor for all prostaglandins, thromboxanes, and leukotrienes. Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signaling and inflammation.
Arachidonic acid-d11 contains 11 deuterium atoms at the 16, 16, 17, 17, 18, 18, 19, 19, 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of arachidonic acid by GC- or LC-mass spectrometry. Arachidonic acid is an essential fatty acid and a precursor for all prostaglandins, thromboxanes, and leukotrienes. Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signaling and inflammation.
Brand Name:
Vulcanchem
CAS No.:
1287387-84-1
VCID:
VC0132200
InChI:
InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-15-/i1D3,2D2,3D2,4D2,5D2
SMILES:
CCCCCC=CCC=CCC=CCC=CCCCC(=O)O
Molecular Formula:
C20H32O2
Molecular Weight:
315.541
Arachidonic Acid-d11
CAS No.: 1287387-84-1
Cat. No.: VC0132200
Molecular Formula: C20H32O2
Molecular Weight: 315.541
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Specification
| Description | Arachidonic acid (ARA) is a polyunsaturated ω-6 fatty acid. It contains 20-carbon fatty acid chain along with four methylene- interrupted cis double bonds. ARA is present abundantly in phospholipids of cell membranes. It can be acquired from dietary sources. Arachidonic acid-d11 contains 11 deuterium atoms at the 16, 16, 17, 17, 18, 18, 19, 19, 20, 20, and 20 positions. It is intended for use as an internal standard for the quantification of arachidonic acid by GC- or LC-mass spectrometry. Arachidonic acid is an essential fatty acid and a precursor for all prostaglandins, thromboxanes, and leukotrienes. Virtually all cellular arachidonic acid is esterified in membrane phospholipids where its presence is tightly regulated through multiple interconnected pathways. Free arachidonic acid is a transient, critical substrate for the biosynthesis of eicosanoid second messengers. Receptor-stimulated release, metabolism, and re-uptake of free arachidonate are all important aspects of cell signaling and inflammation. |
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| CAS No. | 1287387-84-1 |
| Molecular Formula | C20H32O2 |
| Molecular Weight | 315.541 |
| IUPAC Name | (5Z,8Z,11Z,14Z)-16,16,17,17,18,18,19,19,20,20,20-undecadeuterioicosa-5,8,11,14-tetraenoic acid |
| Standard InChI | InChI=1S/C20H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-19H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-,16-15-/i1D3,2D2,3D2,4D2,5D2 |
| Standard InChI Key | YZXBAPSDXZZRGB-MBZQHBQHSA-N |
| SMILES | CCCCCC=CCC=CCC=CCC=CCCCC(=O)O |
| Appearance | Assay:≥99% deuterated forms (d1-d11)A solution in ethanol |
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